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For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Bromomethyl)-1-methyl-1H-pyrazole is a heterocyclic organic compound of interest in

medicinal chemistry and drug development. Its bifunctional nature, featuring a reactive

bromomethyl group and a stable pyrazole core, makes it a valuable building block for the

synthesis of more complex molecules with potential therapeutic applications. The pyrazole

scaffold is a well-established pharmacophore found in numerous approved drugs, and the

bromomethyl group allows for straightforward derivatization through nucleophilic substitution

reactions. This technical guide provides a comprehensive overview of the available information

on 3-(Bromomethyl)-1-methyl-1H-pyrazole, including its chemical identity, potential synthetic

routes, and key reactive properties.

Chemical Identification and Properties
A definitive CAS (Chemical Abstracts Service) number for 3-(Bromomethyl)-1-methyl-1H-
pyrazole has not been readily identified in major chemical databases. This suggests that it may
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be a novel or less common research chemical. For reference, the CAS numbers of several

structurally related compounds are provided in the table below.

Compound Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

3-Bromo-1-methyl-1H-

pyrazole
151049-87-5 C₄H₅BrN₂ 161.00

3-(Bromomethyl)-1H-

pyrazole
102846-12-8 C₄H₅BrN₂ 161.00

3-(Chloromethyl)-1-

methyl-1H-pyrazole
916766-83-1 C₅H₇ClN₂ 130.58

1H-Pyrazole, 3-

(chloromethyl)-5-

methyl-, hydrochloride

66301-66-4 C₅H₈Cl₂N₂ 167.04

Note: The properties of the target compound, 3-(Bromomethyl)-1-methyl-1H-pyrazole, are

expected to be similar to these related structures.

Synthetic Pathways
While a specific, detailed experimental protocol for the synthesis of 3-(Bromomethyl)-1-
methyl-1H-pyrazole is not readily available in the surveyed literature, two primary synthetic

strategies can be proposed based on established chemical principles for pyrazole

derivatization.

Pathway 1: N-Methylation of 3-(Bromomethyl)-1H-
pyrazole
This approach involves the methylation of the nitrogen atom of the pyrazole ring of the

commercially available 3-(bromomethyl)-1H-pyrazole. The key challenge in this pathway is

controlling the regioselectivity of the methylation, as pyrazoles have two nitrogen atoms that

can potentially be alkylated.
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3-(Bromomethyl)-1H-pyrazole 3-(Bromomethyl)-1-methyl-1H-pyrazole

Methylating Agent
(e.g., CH3I, (CH3)2SO4)
Base (e.g., K2CO3, NaH)

1,3-Dimethyl-1H-pyrazole 3-(Bromomethyl)-1-methyl-1H-pyrazole

Brominating Agent
(e.g., NBS)

Radical Initiator (e.g., AIBN, UV light)

Examples of Nucleophiles

3-(Bromomethyl)-1-methyl-1H-pyrazole Derivatized ProductsNucleophile (Nu-)

Alkoxides

Amines

Thiolates

Cyanide
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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